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Compound of Interest

Compound Name: Fenitrothion-d6

Cat. No.: B562999

Technical Guide to the Safe Handling of
Fenitrothion-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and
toxicological profile of Fenitrothion-d6. The information is intended to support laboratory
professionals in the safe use and management of this compound. For the purpose of this
guide, toxicological data for the parent compound, Fenitrothion, is presented, as specific
comprehensive toxicological studies on the deuterated form are not widely available. It is a
standard and prudent practice in safety assessments to assume that the toxicological
properties of a deuterated compound are comparable to its non-deuterated counterpart.

Chemical and Physical Properties

Fenitrothion-d6 is the deuterium-labeled version of Fenitrothion, a broad-spectrum
organophosphate insecticide.[1] As a stable isotope-labeled compound, it is primarily used as
an internal standard in analytical testing.
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Property

Value

Reference(s)

Chemical Name

Phosphorothioic acid, O,0O-
di(methyl-d3) O-(3-methyl-4-

nitrophenyl) ester

[2](3]

Fenitrothion D6 (O,0-dimethyl

Synonyms 2
ynony D6) [2]
CAS Number 203645-59-4 [2]
Molecular Formula Co?HeHeNOsPS [2]
Molecular Weight 283.27 g/mol [2]
Clear Colourless to Yellow
Appearance o [2]
Liquid
Practically insoluble in water.
Soluble in many organic
Solubility solvents such as alcohols, [4]

esters, ketones, and aromatic

hydrocarbons.

Hazard Identification and GHS Classification

Fenitrothion is classified as a moderately hazardous substance.[4] The following GHS

classification is for the parent compound, Fenitrothion, and should be applied to Fenitrothion-

d6 for safety and handling purposes.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin
N o H372: Causes damage to
Specific Target Organ Toxicity,
Category 1 organs through prolonged or
Repeated Exposure
repeated exposure
Hazardous to the Aquatic ] o
) Category 1 H400: Very toxic to aquatic life
Environment, Acute
Hazardous to the Aquatic H410: Very toxic to aquatic life
Category 1

Environment, Chronic

with long lasting effects

Signal Word: Danger[5]

Pictograms:

e Skull and crossbones (GHSO06)

o Health hazard (GHS08)

e Environment (GHS09)

Toxicological Data (Fenitrothion)

The primary mechanism of Fenitrothion's toxicity is the inhibition of acetylcholinesterase

(AChE), an enzyme crucial for the proper functioning of the nervous system.[6] Inhibition of

AChE leads to an accumulation of the neurotransmitter acetylcholine, resulting in

overstimulation of nerves and muscles.[7][8]
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Toxicity .

Endpoint Species Route Value Reference(s)
LDso Rat Oral 250 - 800 mg/kg
LDso Mouse Oral 715 - 870 mg/kg
LDso Guinea Pig Oral 500 mg/kg

LDso Cat Oral 142 mg/kg

LDso Rat Dermal >890 mg/kg
LCso (96-hour) Brook Trout Aquatic 1.7 ppm

LCso (96-hour) Bluegill Sunfish Aquatic 3.8 ppm

LDso Chicken Oral 28 mg/kg

LDso Bobwhite Quail Oral 23.6 mg/kg
LDso Mallard Oral 1190 mg/kg

Experimental Protocols
Acute Oral Toxicity Testing (Adapted from OECD

Guideline 423)

This method is designed to assess the acute toxic effects of a substance following oral
administration.

e Principle: A stepwise procedure is used with a small number of animals per step to obtain
sufficient information on the acute toxicity of the substance to enable its classification.[9]

e Animal Selection: Healthy, young adult rodents (typically rats) of a single sex (usually
females) are used.[9]

e Housing and Feeding: Animals are housed in appropriate conditions with access to food and
water, except for a brief fasting period before dosing.[9]
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» Dose Preparation and Administration: The test substance is administered in a single dose via
gavage. The starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000
mg/kg.[10]

e Procedure:

[e]

Three animals are used in the first step.

o If no mortality or signs of severe toxicity are observed, the next higher dose is
administered to another group of three animals.

o If mortality is observed, the next lower dose is administered to a new group of three
animals.

o This process is repeated until the dose causing mortality or evident toxicity is identified.
[11]

o Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for up to 14 days after dosing.[11]

o Pathology: All animals are subjected to a gross necropsy at the end of the observation
period.[12]

o Data Analysis: The results are used to classify the substance according to its acute oral
toxicity.[10]

Acute Dermal Toxicity Testing (Adapted from OECD
Guideline 402)

This method assesses the potential short-term hazards of a substance when exposed through
the skin.

e Principle: The test substance is applied in a single dose to the skin of experimental animals.
[13]

o Animal Selection: Healthy young adult animals (e.g., rats, rabbits) with intact skin are used.
At least five animals of the same sex are used per dose level.[13]
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e Preparation of Animals: Approximately 24 hours before the test, the fur is removed from the
dorsal area of the trunk of the animals.[14]

o Application of Test Substance: The substance is applied uniformly over a shaved area of at
least 10% of the body surface. The area is then covered with a porous gauze dressing for a
24-hour exposure period.[14][15]

o Observations: Animals are observed for signs of toxicity and mortality for 14 days. Body
weights are recorded weekly.

o Pathology: All animals undergo a gross necropsy.

» Data Analysis: The results are used to determine the LDso value and classify the substance
for acute dermal toxicity.[13]

Cholinesterase Activity Assay (Colorimetric Method)

This assay is used to determine the inhibitory effect of a substance on acetylcholinesterase
activity.

e Principle: The assay measures the activity of cholinesterase by detecting the product of the
enzymatic reaction. In the presence of an inhibitor like Fenitrothion, the rate of the reaction
decreases.

e Reagents and Materials:

[e]

Cholinesterase Assay Buffer

[e]

Acetylcholinesterase (AChE) or Butyrylcholinesterase (BChE)

o

Substrate (e.g., Acetylthiocholine)

[¢]

Chromogen (e.g., DTNB)

[¢]

Test compound (Fenitrothion-d6)

[e]

96-well microplate
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o Spectrophotometric plate reader

e Procedure:
o Prepare a reaction mix containing the assay buffer, substrate, and chromogen.
o Add the enzyme (AChE or BChE) to the wells of the microplate.
o Add the test compound (Fenitrothion-d6) at various concentrations to the wells.
o Initiate the reaction by adding the reaction mix to the wells.

o Measure the absorbance at 412 nm in kinetic mode for 10-30 minutes at room
temperature.[16]

» Data Analysis: The rate of the reaction is calculated from the change in absorbance over
time. The inhibitory effect of the test compound is determined by comparing the reaction rate
in the presence of the inhibitor to the rate in its absence.

Signaling Pathways and Experimental Workflows
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Experimental Workflow
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Handling and Storage Precautions
Personal Protective Equipment (PPE)

» Respiratory Protection: Use a properly fitted, air-purifying or air-fed respirator complying with
an approved standard if a risk assessment indicates this is necessary.[5]

e Hand Protection: Wear protective gloves.[5]
o Eye Protection: Wear safety glasses or goggles.[5]

o Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5]

Safe Handling Practices

e Avoid contact with skin and eyes.[17]

Avoid inhalation of vapor or mist.[17]

Use only in a well-ventilated area.[5]

Keep away from food, drink, and animal feeding stuffs.[17]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.[5]

Storage

o Store locked up.[17]
» Keep in the original container.[17]
o Keep the container tightly closed in a cool, well-ventilated place.[17]

o Protect containers from damage.[17]

First-Aid Measures
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 Inhalation: Move the affected person to fresh air and keep at rest in a position comfortable
for breathing. If breathing is difficult, trained personnel may give oxygen. Get medical
attention.[17]

o Skin Contact: Take off immediately all contaminated clothing. Wash skin thoroughly with
soap and water. Get medical advice/attention.[5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[5]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor/physician if
you feel unwell.[5]

Accidental Release Measures

e Personal Precautions: Wear protective clothing as described in Section 6.1. Avoid inhalation
of vapors.[17]

e Environmental Precautions: Avoid discharge into drains or watercourses.[17]

» Methods for Cleaning Up: Absorb spillage with non-combustible, absorbent material. Collect
and place in suitable waste disposal containers and seal securely.[17]

Disposal Considerations

» Dispose of contents/container in accordance with local, regional, national, and international
regulations.[5]

e Do not reuse empty containers.[17]

Disclaimer: This document is intended as a guide and does not replace the need for a
comprehensive risk assessment before handling Fenitrothion-d6. Always refer to the most
current Safety Data Sheet (SDS) provided by the manufacturer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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